N-{3-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}butan-2-amine
N-{3-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}butan-2-amine
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0771545
InChI:
InChI=1S/C18H21N5O/c1-3-14(2)19-13-15-8-7-11-17(12-15)24-18-20-21-22-23(18)16-9-5-4-6-10-16/h4-12,14,19H,3,13H2,1-2H3
SMILES:
CCC(C)NCC1=CC(=CC=C1)OC2=NN=NN2C3=CC=CC=C3
Molecular Formula:
C18H21N5O
Molecular Weight:
323.4 g/mol
N-{3-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}butan-2-amine
CAS No.:
Cat. No.: VC0771545
Molecular Formula: C18H21N5O
Molecular Weight: 323.4 g/mol
* For research use only. Not for human or veterinary use.
![N-{3-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}butan-2-amine -](/images/no_structure.jpg)
Specification
| Molecular Formula | C18H21N5O |
|---|---|
| Molecular Weight | 323.4 g/mol |
| IUPAC Name | N-[[3-(1-phenyltetrazol-5-yl)oxyphenyl]methyl]butan-2-amine |
| Standard InChI | InChI=1S/C18H21N5O/c1-3-14(2)19-13-15-8-7-11-17(12-15)24-18-20-21-22-23(18)16-9-5-4-6-10-16/h4-12,14,19H,3,13H2,1-2H3 |
| Standard InChI Key | MHLTYESPCQWZLP-UHFFFAOYSA-N |
| SMILES | CCC(C)NCC1=CC(=CC=C1)OC2=NN=NN2C3=CC=CC=C3 |
| Canonical SMILES | CCC(C)NCC1=CC(=CC=C1)OC2=NN=NN2C3=CC=CC=C3 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator